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Compound of Interest

Compound Name: AS1949490

Cat. No.: B605608

For Researchers, Scientists, and Drug Development Professionals

Introduction

AS1949490 is a potent and selective inhibitor of the SH2 domain-containing inositol 5'-
phosphatase 2 (SHIP2), a key negative regulator of the phosphoinositide 3-kinase (P13K)/Akt
signaling pathway. By inhibiting SHIP2, AS1949490 leads to an increase in phosphatidylinositol
(3,4,5)-trisphosphate (PIP3) levels, resulting in the activation of Akt and downstream signaling
cascades. This modulation of the PI3K/Akt pathway makes AS1949490 a valuable tool for
research in areas such as diabetes, oncology, and neurobiology.

These application notes provide a detailed protocol for the preparation of AS1949490 stock
solutions using dimethyl sulfoxide (DMSO), a common solvent for nonpolar compounds in
biological research. Adherence to this protocol will ensure the accurate and reproducible
preparation of AS1949490 for in vitro and in vivo studies.

Data Presentation

A summary of the key quantitative data for AS1949490 is presented in the table below for easy
reference.
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Property Value Source(s)
Molecular Weight 371.88 g/mol [1112]
Solubility in DMSO ‘1122 7192%::/:_) (approximately [3]
Appearance Crystalline solid

Storage (Powder) -20°C for up to 3 years [2]

) -80°C for up to 6 months;
Storage (in DMSO) . [1]
-20°C for up to 1 month

Experimental Protocols

Materials
e AS1949490 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSOQO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol 1: Preparation of a 10 mM AS1949490 Stock
Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution of AS1949490 in
DMSO.

» Calculation of Required Mass:

o To prepare a 10 mM solution, the required mass of AS1949490 is calculated using the
following formula:
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= Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (mg) = 10 mmol/L x 0.001 L x 371.88 g/mol = 3.7188 mg

e Weighing the Compound:

o Carefully weigh out approximately 3.72 mg of AS1949490 powder using a calibrated
analytical balance.

o Transfer the powder to a sterile microcentrifuge tube.
e Dissolution in DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the AS1949490
powder.

o Cap the tube tightly and vortex thoroughly for 2-5 minutes until the powder is completely
dissolved. Gentle warming (e.g., in a 37°C water bath) or sonication can be used to aid
dissolution if necessary. Visually inspect the solution to ensure it is clear and free of any
particulate matter.

e Storage:
o Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).

Protocol 2: Preparation of Working Solutions

For cell-based assays, the high-concentration DMSO stock solution needs to be further diluted
in an appropriate aqueous buffer or cell culture medium to the desired final concentration.

e Determine Final Concentration:
o Decide on the final working concentration of AS1949490 required for your experiment.

 Serial Dilution (Recommended):
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o Itis best practice to perform serial dilutions of the DMSO stock solution in DMSO first to
lower the concentration before adding it to the final aqgueous medium. This helps to
prevent precipitation of the compound.

 Final Dilution in AqQueous Medium:
o Add the diluted AS1949490/DMSO solution to the cell culture medium or buffer.

o The final concentration of DMSO in the assay should be kept to a minimum, typically
below 0.5%, to avoid solvent-induced toxicity. Always include a vehicle control (medium
with the same final concentration of DMSO) in your experiments.

Safety Precautions

Handle AS1949490 and DMSO in a well-ventilated area, preferably in a chemical fume hood.
Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety
glasses. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the
supplier.[1]

Visualizations
Experimental Workflow
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Preparation of AS1949490 Stock Solution

(1. Calculate Mass of A8194949(D

(2. Weigh AS1949490 Powde)

(3. Add Anhydrous DMSO)

(4. Vortex/Sonicate to Dissolve)

G. Aliquot for Storage)

(6. Store at -20°C or -80°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
AS1949490 Stock Solution in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605608#how-to-prepare-as1949490-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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